Cas no 2098004-99-8 (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide
• CAS No: 2098004-99-8
• MF: C₁₁H₁₁FN₄O
• MW: 234.229645013809
• CID: 5727240
• PubChem ID: 121210901
• Update Time: 2025-05-22

1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• starbld0011355
• 2098004-99-8
• 1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide
• AKOS026720996
• 2-(2-fluoroethyl)-5-pyridin-4-ylpyrazole-3-carboxamide
• F2198-0619
• 1H-Pyrazole-5-carboxamide, 1-(2-fluoroethyl)-3-(4-pyridinyl)-

• Inchi： 1S/C11H11FN4O/c12-3-6-16-10(11(13)17)7-9(15-16)8-1-4-14-5-2-8/h1-2,4-5,7H,3,6H2,(H2,13,17)
• InChI Key： NNGUPZLQQCZNKV-UHFFFAOYSA-N
• SMILES： FCCN1C(C(N)=O)=CC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 234.09168915g/mol
• Monoisotopic Mass: 234.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 441.2±45.0 °C(Predicted)
• pka: 14.90±0.50(Predicted)

Additional information on 1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of 1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide (CAS No. 2098004-99-8)

The compound 1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide (CAS No. 2098004-99-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. This molecule features a pyrazole core substituted with a pyridine ring and a fluoroethyl group, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a modulator of biological targets, given the prevalence of pyridine and pyrazole motifs in FDA-approved drugs.

In the context of current trends, the demand for novel heterocyclic compounds like 1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide has surged, driven by the need for innovative therapeutics in areas such as oncology, neurology, and metabolic disorders. The incorporation of a fluoroethyl group is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability and bioavailability. This aligns with the growing focus on fluorinated pharmaceuticals in the industry, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 2098004-99-8 typically involves multi-step organic reactions, including condensation and cyclization processes. Key intermediates such as 4-pyridineboronic acid and 2-fluoroethylamine are often employed, reflecting the compound's complex yet modular construction. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structural integrity, ensuring its suitability for further research applications.

From a pharmacological perspective, the pyridine-pyrazole scaffold in 1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide is reminiscent of known kinase inhibitors and receptor antagonists. This has led to speculation about its potential role in targeting protein-protein interactions or enzymatic pathways. Such hypotheses are often explored in computational drug design studies, where molecular docking and QSAR modeling are used to predict its bioactivity—a hot topic in AI-driven drug discovery.

Another area of interest is the compound's physicochemical properties. The carboxamide moiety contributes to its hydrogen-bonding capacity, which could influence its solubility and binding affinity. Researchers frequently search for data on logP values and pKa for such molecules, as these parameters are crucial for optimizing drug-like properties. The presence of the fluoroethyl group also raises questions about its metabolic fate, a common concern in ADME studies (Absorption, Distribution, Metabolism, and Excretion).

In summary, 1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carboxamide (CAS No. 2098004-99-8) represents a compelling case study in modern medicinal chemistry. Its structural features align with several high-interest research areas, including fluorine chemistry, heterocyclic drug design, and computational pharmacology. As the scientific community continues to explore its potential, this compound may emerge as a valuable tool or even a lead molecule in therapeutic development.